5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-[2-(2,3-dimethoxyphenyl)ethyl]-2-pyridinamine

• IUPAC Name: 5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-[2-(2,3-dimethoxyphenyl)ethyl]pyridin-2-amine
• InChI: InChI=1S/C20H22N4O3/c1-25-16-5-3-4-13(18(16)26-2)10-11-21-17-9-8-15(12-22-17)20-23-19(24-27-20)14-6-7-14/h3-5,8-9,12,14H,6-7,10-11H2,1-2H3,(H,21,22)
• InChI Key: UKTPHGXELJHVSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CCNC2=NC=C(C=C2)C3=NC(=NO3)C4CC4
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

The compound “5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-[2-(2,3-dimethoxyphenyl)ethyl]-2-pyridinamine” is a complex organic molecule that contains several functional groups. It has a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. This ring is attached to a cyclopropyl group (a three-membered carbon ring) and a pyridinamine group (a six-membered ring containing five carbon atoms and one nitrogen atom, with an amine group attached). The molecule also contains a dimethoxyphenyl group, which is a phenyl group (a six-membered carbon ring) with two methoxy groups (CH3-O-) attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,2,4-oxadiazole ring is planar due to the sp2 hybridization of its atoms, and it is electron-deficient due to the presence of two nitrogen atoms and one oxygen atom. The cyclopropyl group is likely to introduce some strain into the molecule due to its small ring size. The pyridinamine and dimethoxyphenyl groups are both aromatic and planar.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. The 1,2,4-oxadiazole ring is electron-deficient and might be susceptible to nucleophilic attack. The amine group on the pyridine ring could act as a base or nucleophile, and the methoxy groups on the phenyl ring could direct electrophilic aromatic substitution reactions to the ortho and para positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its polarity, solubility, stability, and reactivity.

Safety and Hazards

Without specific data, it’s difficult to provide accurate safety and hazard information for this compound. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate its biological activity given the known activities of other 1,2,4-oxadiazole compounds.